Cas no 90068-71-6 (Hexanoic acid, 6-(pentylamino)-)

Hexanoic acid, 6-(pentylamino)- structure
90068-71-6 structure
Product Name:Hexanoic acid, 6-(pentylamino)-
CAS No:90068-71-6
MF:C11H23NO2
MW:201.305823564529
CID:794927
PubChem ID:13292397
Update Time:2025-04-19

Hexanoic acid, 6-(pentylamino)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-(pentylamino)-
    • 6-(pentylamino)hexanoic acid
    • AKOS013617457
    • SCHEMBL1976038
    • 90068-71-6
    • A1-05753
    • DTXSID10535196
    • Inchi: 1S/C11H23NO2/c1-2-3-6-9-12-10-7-4-5-8-11(13)14/h12H,2-10H2,1H3,(H,13,14)
    • InChI Key: CUEGAEYTMKZWSN-UHFFFAOYSA-N
    • SMILES: OC(CCCCCNCCCCC)=O

Computed Properties

  • Exact Mass: 201.172878976g/mol
  • Monoisotopic Mass: 201.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 49.3Ų
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